Cas no 2034306-64-2 (2-chloro-N-{[6-(furan-2-yl)pyridin-3-yl]methyl}benzamide)

2-Chloro-N-{[6-(furan-2-yl)pyridin-3-yl]methyl}benzamide is a specialized organic compound featuring a benzamide core substituted with a chloro group at the 2-position and a furan-pyridinylmethyl moiety. This structure imparts unique reactivity and potential applications in pharmaceutical and agrochemical research. The furan and pyridine rings contribute to its electron-rich character, enhancing its suitability as an intermediate in heterocyclic synthesis. The chloro substituent offers a reactive site for further functionalization, making it valuable in derivatization studies. Its well-defined molecular architecture ensures consistency in synthetic pathways, supporting its use in targeted drug discovery and material science applications. The compound is typically handled under controlled conditions due to its sensitivity.
2-chloro-N-{[6-(furan-2-yl)pyridin-3-yl]methyl}benzamide structure
2034306-64-2 structure
Product Name:2-chloro-N-{[6-(furan-2-yl)pyridin-3-yl]methyl}benzamide
CAS No:2034306-64-2
MF:C17H13ClN2O2
MW:312.750323057175
CID:5376110
Update Time:2025-05-22

2-chloro-N-{[6-(furan-2-yl)pyridin-3-yl]methyl}benzamide Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-N-[[6-(2-furanyl)-3-pyridinyl]methyl]benzamide
    • 2-chloro-N-{[6-(furan-2-yl)pyridin-3-yl]methyl}benzamide
    • Inchi: 1S/C17H13ClN2O2/c18-14-5-2-1-4-13(14)17(21)20-11-12-7-8-15(19-10-12)16-6-3-9-22-16/h1-10H,11H2,(H,20,21)
    • InChI Key: CWBFRGWJWUNQFS-UHFFFAOYSA-N
    • SMILES: C(NCC1=CC=C(C2=CC=CO2)N=C1)(=O)C1=CC=CC=C1Cl

Experimental Properties

  • Density: 1.283±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 517.3±50.0 °C(Predicted)
  • pka: 12.86±0.46(Predicted)

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Additional information on 2-chloro-N-{[6-(furan-2-yl)pyridin-3-yl]methyl}benzamide

Introduction to CAS No. 2034306-64-2: 2-chloro-N-{[6-(furan-2-yl)pyridin-3-yl]methyl}benzamide

The compound with CAS No. 2034306-64-2, commonly referred to as 2-chloro-N-{[6-(furan-2-yl)pyridin-3-yl]methyl}benzamide, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which incorporates a benzamide moiety, a chlorine substituent, and a furan-pyridine system. The integration of these structural elements contributes to its potential as a lead compound in drug discovery.

Recent studies have highlighted the importance of heterocyclic compounds like furan and pyridine in modulating biological activities. The presence of these groups in CAS No. 2034306-64-2 suggests that the compound may exhibit promising pharmacological properties, such as antimicrobial activity, anti-inflammatory effects, or even potential applications in cancer therapy. Researchers are particularly interested in how the interplay between the benzamide group and the furan-pyridine system influences the compound's bioavailability and selectivity.

The synthesis of CAS No. 2034306-64-2 involves a multi-step process that typically includes nucleophilic substitution, amide bond formation, and heterocyclic ring construction. These steps require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have made the synthesis of such complex molecules more efficient and environmentally friendly.

In terms of applications, CAS No. 2034306-64-2 has shown potential as a building block for more complex molecular architectures. Its structure allows for further functionalization, enabling researchers to explore its utility in diverse chemical libraries. For instance, modifications to the benzamide group or the furan-pyridine system could lead to derivatives with enhanced therapeutic profiles.

The study of CAS No. 2034306-64_ has also contributed to our understanding of molecular recognition and binding interactions. Computational modeling techniques, such as molecular docking and quantum mechanics calculations, have provided insights into how this compound interacts with biological targets at the molecular level. These studies are crucial for guiding future research and optimizing its pharmacokinetic properties.

In conclusion, CAS No. 2034306_ represents a significant advancement in the field of organic synthesis and drug discovery. Its unique structure, combined with recent research findings, positions it as a promising candidate for further exploration in various therapeutic areas. As ongoing studies continue to uncover its full potential, this compound is expected to play an increasingly important role in the development of novel pharmaceutical agents.

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